E-3-(Tributylstannyl)-2-propen-1-amine
Overview
Description
E-3-(Tributylstannyl)-2-propen-1-amine is a useful research compound. Its molecular formula is C15H33NSn and its molecular weight is 346.1 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Alkenes and Enynes
The compound has been utilized in the synthesis of 2-tributylstannyl-1-alkenes, which serve as precursors for a wide range of other compounds. For example, treatment with organocopper species yields compounds in fair to excellent yields, though some limitations exist for specific derivatives like 2-tributylstannyl-1,4-pentadiene and 2,3-bis(tributylstannyl)-1-propene. These reactions have been pivotal in expanding the toolkit available for organic synthesis, particularly in the creation of complex molecular structures with precise configurations (Bellina, Carpita, De Santis, & Rossi, 1994).
Transmetallation and Stereoselective Reactions
The compound has also been involved in transmetallation processes and stereoselective reactions. For instance, the transmetallation of (E)-1-phenyl-3-(tributylstannyl)propene with BuSnCl3 has been described, showcasing its role in the stereoselective (Z)-3-phenyl-2-propenylation and threo-1-phenyl-2-propenylation of aldehydes. This highlights its utility in achieving stereochemical control in synthetic chemistry, which is crucial for the synthesis of biologically active compounds and materials with specific properties (Miyake & Yamamura, 1993).
Material Science Applications
In material science, E-3-(Tributylstannyl)-2-propen-1-amine derivatives have been investigated for their potential in creating new materials. The interfacial exciplex electroluminescence between diamine derivatives with a starburst molecular structure and tris(acetylacetonato)-(mono-phenothroline) thulium is an example of this. The study demonstrated different exciplex emissions depending on the diamine derivatives used, contributing to the development of white electroluminescent devices with specific color coordinates. This has implications for the design and synthesis of new materials for optoelectronic applications (He et al., 2009).
Properties
IUPAC Name |
(E)-3-tributylstannylprop-2-en-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3C4H9.C3H6N.Sn/c3*1-3-4-2;1-2-3-4;/h3*1,3-4H2,2H3;1-2H,3-4H2; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XBVNSAUITMDMLJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[Sn](CCCC)(CCCC)C=CCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCC[Sn](CCCC)(CCCC)/C=C/CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H33NSn |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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